Cas no 627531-39-9 (3-chloro-2-methoxy-4-nitrobenzonitrile)

• Product Name: 3-chloro-2-methoxy-4-nitrobenzonitrile
• CAS No: 627531-39-9
• MF: C₈H₅ClN₂O₃
• MW: 212.58990073204
• CID: 1642297
• Update Time: 2024-09-12

3-chloro-2-methoxy-4-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-chloro-2-methoxy-4-nitrobenzonitrile
• Benzonitrile, 3-chloro-2-methoxy-4-nitro-

• Inchi： 1S/C8H5ClN2O3/c1-14-8-5(4-10)2-3-6(7(8)9)11(12)13/h2-3H,1H3
• InChI Key： MJLGJQMYNZUKQA-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C([N+]([O-])=O)C(Cl)=C1OC

Computed Properties

• Exact Mass: 211.99895

Experimental Properties

• Density: 1.45±0.1 g/cm3(Predicted)
• Boiling Point: 383.2±42.0 °C(Predicted)
• PSA: 76.16